5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride
Cat. No. B140033
M. Wt: 286.8 g/mol
InChI Key: BEAYCJSJSMOLFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][C:2]1([CH3:14])[CH2:3][CH2:4][C:5]([CH3:12])([CH3:13])[c:6]2[cH:7][cH:8][cH:9][cH:10][c:11]21.[Cl:15][S:16](=[O:17])(=[O:18])[OH:19]>>[CH3:1][C:2]1([CH3:14])[CH2:3][CH2:4][C:5]([CH3:12])([CH3:13])[c:6]2[cH:7][c:8]([S:16]([Cl:15])(=[O:17])=[O:18])[cH:9][cH:10][c:11]21
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1(C)CCC(C)(C)c2ccccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(C)CCC(C)(C)c2cc(S(=O)(=O)Cl)ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
